Cas no 2137545-29-8 (Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl-)

Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl-, is a specialized cyclopropane derivative characterized by its unique alkyl and chloromethyl substituents. The compound's structure, featuring a butyl group and a chloromethyl moiety on a dimethyl-substituted cyclopropane ring, imparts distinct reactivity and steric properties. This makes it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex molecules. The presence of the chloromethyl group offers a reactive site for further functionalization, while the butyl chain enhances solubility in nonpolar solvents. Its rigid cyclopropane core contributes to stability, making it suitable for applications requiring controlled ring-opening or substitution reactions.
Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl- structure
2137545-29-8 structure
Product Name:Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl-
CAS No:2137545-29-8
MF:C10H19Cl
MW:174.710862398148
CID:5287627
Update Time:2025-06-07

Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl-
    • Inchi: 1S/C10H19Cl/c1-4-5-6-10(8-11)7-9(10,2)3/h4-8H2,1-3H3
    • InChI Key: XOSAOXULKGVNJO-UHFFFAOYSA-N
    • SMILES: C1(CCCC)(CCl)CC1(C)C

Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl- Pricemore >>

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Additional information on Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl-

Recent Advances in Cyclopropane Derivatives: Focus on 2137545-29-8 and 1-Butyl-1-(chloromethyl)-2,2-dimethylcyclopropane

The chemical compound with CAS number 2137545-29-8, identified as Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl-, has recently gained significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative represents a structurally unique scaffold with potential applications in drug discovery and medicinal chemistry. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

Structural analysis reveals that the 1-butyl-1-(chloromethyl)-2,2-dimethylcyclopropane moiety offers several advantages for medicinal chemistry applications. The cyclopropane ring provides enhanced metabolic stability compared to linear alkyl chains, while the chloromethyl group serves as a versatile handle for further chemical modifications. The butyl and dimethyl substitutions contribute to optimal lipophilicity, potentially improving membrane permeability and bioavailability. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular attention to stereoselective approaches.

In pharmacological studies, derivatives of 2137545-29-8 have demonstrated interesting biological activities. Preliminary screening against various enzyme targets has shown moderate inhibitory effects on several therapeutically relevant proteins, including kinases and proteases. The compound's unique three-dimensional structure appears to facilitate selective interactions with biological targets, making it a valuable scaffold for structure-activity relationship studies. Current research is exploring its potential as a core structure for developing novel anti-inflammatory and anticancer agents.

Recent advancements in synthetic chemistry have enabled more efficient production of 1-butyl-1-(chloromethyl)-2,2-dimethylcyclopropane and its analogs. Modern catalytic systems, particularly those employing transition metal complexes, have significantly improved the stereocontrol during cyclopropanation reactions. These developments have facilitated the preparation of gram-scale quantities of the compound with high enantiomeric purity, enabling more extensive biological evaluation and structure-optimization studies.

The compound's physicochemical properties have been thoroughly characterized in recent investigations. Studies using advanced analytical techniques including NMR spectroscopy, X-ray crystallography, and mass spectrometry have confirmed its structural features and purity. Computational modeling has provided insights into its conformational preferences and electronic properties, which are crucial for understanding its interactions with biological targets. These comprehensive characterizations form a solid foundation for future drug development efforts.

Current research directions focus on exploring the therapeutic potential of 2137545-29-8 derivatives. Several research groups are investigating its incorporation into larger pharmacophores or its use as a bioisostere for conventional functional groups. The compound's stability under physiological conditions and its metabolic profile are being actively studied to assess its suitability as a drug candidate. Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest favorable pharmacokinetic properties that warrant further investigation.

In conclusion, Cyclopropane, 1-butyl-1-(chloromethyl)-2,2-dimethyl- (2137545-29-8) represents an emerging scaffold in medicinal chemistry with significant potential for drug discovery. Recent studies have established its synthetic accessibility, characterized its properties, and demonstrated preliminary biological activities. Ongoing research aims to fully exploit its therapeutic potential through systematic structure-activity relationship studies and targeted modifications. As investigations progress, this compound may contribute to the development of novel therapeutic agents addressing unmet medical needs.

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